Cas no 1806056-68-7 (3-Amino-5-bromo-2-(difluoromethyl)-4-nitropyridine)

• Product Name: 3-Amino-5-bromo-2-(difluoromethyl)-4-nitropyridine
• CAS No: 1806056-68-7
• MF: C₆H₄BrF₂N₃O₂
• MW: 268.01566696167
• CID: 4851591
• Update Time: 2023-08-19

3-Amino-5-bromo-2-(difluoromethyl)-4-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 3-Amino-5-bromo-2-(difluoromethyl)-4-nitropyridine

• Inchi： 1S/C6H4BrF2N3O2/c7-2-1-11-4(6(8)9)3(10)5(2)12(13)14/h1,6H,10H2
• InChI Key： ABECMKGFLVZCJK-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(F)F)C(=C1[N+](=O)[O-])N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 226
• XLogP3: 1.9
• Topological Polar Surface Area: 84.7